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Compound of Interest |

1-Amino-1-
Compound Name: cyclopropanecarbonitrile

hydrochloride

Cat. No.: B1284011

An In-Depth Technical Guide to 1-Amino-1-
cyclopropanecarbonitrile HCI

This technical guide provides a comprehensive overview of 1-Amino-1-
cyclopropanecarbonitrile hydrochloride, a versatile building block in pharmaceutical and
chemical research. The document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Properties

1-Amino-1-cyclopropanecarbonitrile hydrochloride is a stable, off-white crystalline solid.[1]
[2][3] Its unique strained cyclopropyl ring and the presence of both amino and nitrile functional
groups make it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of 1-Amino-1-cyclopropanecarbonitrile HCI
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Property Value References
CAS Number 127946-77-4 [11[2][3]141[5]116]
Molecular Formula CaHeN2-HCI or C4H7CIN:2 [21[3][4]1[5][6]
Molecular Weight 118.56 g/mol [L1[31[4]1[5][6]

Off-white to pale brown
Appearance , [1][2](3]
crystalline powder

Melting Point 178-223 °C (decomposes) [1][3][6]

Solubility Soluble in water [3]

Storage Conditions 0-8 °C, inert atmosphere [11[3]
Synonyms:

e 1-Aminocyclopropyl Cyanide Hydrochloride[4]
¢ 1-Amino-1-cyanocyclopropane Hydrochloride[1][4]

e 1-Cyanocyclopropylamine Hydrochloride[4]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-Amino-1-
cyclopropanecarbonitrile HCI are not readily available in the public domain, a general synthetic
approach can be inferred from the synthesis of structurally related compounds, such as 1-
aminocyclopropane-1-carboxylic acid. A common route involves the Strecker synthesis or
variations thereof, starting from a cyclopropanone derivative.

General Synthetic Workflow:

The following diagram illustrates a plausible synthetic pathway. This is a generalized
representation and specific reagents, conditions, and purification methods would require
optimization.
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Caption: Generalized workflow for the synthesis of 1-Amino-1-cyclopropanecarbonitrile HCI.

Methodology:

o Aminonitrile Formation: The synthesis would likely begin with the reaction of a suitable
cyclopropanone precursor with a source of ammonia (or an ammonium salt) and a cyanide

salt (such as sodium or potassium cyanide). This one-pot reaction forms the intermediate a-
aminonitrile.
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» Salt Formation and Purification: The reaction mixture is then subjected to an acidic workup
using hydrochloric acid. This step serves to protonate the amino group, forming the
hydrochloride salt, which often aids in purification through crystallization. The crude product
would then be isolated by filtration and purified by recrystallization from an appropriate
solvent system.

Applications in Research and Development

1-Amino-1-cyclopropanecarbonitrile HCl is a valuable building block in medicinal chemistry and
drug discovery due to the desirable properties conferred by the cyclopropyl and aminonitrile
moieties. The cyclopropyl group can enhance metabolic stability and binding affinity, while the
aminonitrile can act as a key pharmacophore.

Key Application Areas:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel
therapeutics, particularly for neurological disorders, as well as compounds with anti-
inflammatory and anti-cancer properties.[1] The nitrile group in such compounds can act as a
hydrogen bond acceptor or a bioisostere for other functional groups.

e Agrochemicals: This compound is utilized in the development of new pesticides and
herbicides.[1]

o Biochemical Research: It is employed as a tool compound to investigate metabolic pathways
and enzyme-inhibitor interactions.[1]

The following diagram illustrates the role of 1-Amino-1-cyclopropanecarbonitrile HCI as a
foundational element in the drug discovery pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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